Cas no 2130858-98-7 (1H-Isoindole-1,3(2H)-dione, 2-[3-(trifluoromethoxy)propyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[3-(trifluoromethoxy)propyl]-
• CAS No: 2130858-98-7
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• MDL: MFCD32666049
• CID: 5174156
• Update Time: 2025-07-23

1H-Isoindole-1,3(2H)-dione, 2-[3-(trifluoromethoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[3-(trifluoromethoxy)propyl]-

• MDL： MFCD32666049
• Inchi： 1S/C12H10F3NO3/c13-12(14,15)19-7-3-6-16-10(17)8-4-1-2-5-9(8)11(16)18/h1-2,4-5H,3,6-7H2
• InChI Key： CDPRQVXRQJNSBG-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCOC(F)(F)F

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[3-(trifluoromethoxy)propyl]-

Comprehensive Overview of 1H-Isoindole-1,3(2H)-dione, 2-[3-(trifluoromethoxy)propyl]- (CAS No. 2130858-98-7)

The compound 1H-Isoindole-1,3(2H)-dione, 2-[3-(trifluoromethoxy)propyl]-, identified by its CAS No. 2130858-98-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. This derivative of isoindole-1,3-dione features a trifluoromethoxypropyl substituent, which enhances its unique chemical and physical properties. Researchers are increasingly exploring its potential applications due to its structural versatility and functional group reactivity.

In recent years, the demand for fluorinated compounds like 2-[3-(trifluoromethoxy)propyl]-1H-isoindole-1,3(2H)-dione has surged, driven by their stability and bioactivity. The trifluoromethoxy group, in particular, is known for its electron-withdrawing effects, making this compound a candidate for drug development and agrochemical formulations. Its CAS No. 2130858-98-7 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key trends in organic chemistry is the exploration of heterocyclic compounds for their therapeutic potential. The isoindole-1,3-dione core of this molecule is structurally similar to phthalimide, a moiety found in several FDA-approved drugs. This similarity has led to investigations into its use as a building block for novel pharmaceuticals, particularly in oncology and neurology. The inclusion of the trifluoromethoxypropyl chain further diversifies its applicability.

From a synthetic chemistry perspective, CAS No. 2130858-98-7 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing routes to produce this compound with minimal environmental impact, aligning with global efforts to reduce hazardous waste. Its fluorinated nature also makes it a subject of interest in material science, where such compounds are used to develop advanced polymers and coatings.

The compound’s physicochemical properties, such as solubility and thermal stability, are frequently analyzed in peer-reviewed studies. Its trifluoromethoxy group contributes to enhanced lipophilicity, a desirable trait in drug design for improved membrane permeability. These characteristics are critical for formulators and medicinal chemists working on next-generation therapeutics.

In addition to its pharmaceutical potential, 2-[3-(trifluoromethoxy)propyl]-1H-isoindole-1,3(2H)-dione is being evaluated for its role in electronic materials. Fluorinated organic compounds are known for their dielectric properties, making them suitable for use in OLEDs and other optoelectronic devices. This dual applicability in life sciences and advanced materials underscores its multidisciplinary importance.

As the scientific community continues to explore CAS No. 2130858-98-7, its safety profile and regulatory status remain under scrutiny. While not classified as hazardous, thorough toxicological studies are essential to ensure its safe handling in industrial and laboratory settings. This aligns with the broader emphasis on responsible innovation in chemical research.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-[3-(trifluoromethoxy)propyl]- represents a promising compound at the intersection of medicinal chemistry and material science. Its unique structure, highlighted by the trifluoromethoxypropyl group, opens doors to diverse applications, from drug discovery to high-performance materials. With ongoing research, this molecule is poised to play a pivotal role in addressing contemporary scientific challenges.